Cas no 161491-25-4 (1-tert-Butyl 3-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1,3(2H)-dicarboxylate)
161491-25-4 structure
Product Name:1-tert-Butyl 3-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1,3(2H)-dicarboxylate
CAS No:161491-25-4
MF:C13H18F3NO7S
MW:389.344733715057
CID:1084003
PubChem ID:15221936
Update Time:2025-04-20
1-tert-Butyl 3-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1,3(2H)-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-Butyl 3-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1,3(2H)-dicarboxylate
- 1-tert-butyl ester 3-methyl 4-trifluoromethanesulfonyloxy-5,6-dihydro-2H-pyridine-1,3-dicarboxylate
- 4-Trifluoromethanesulfonyloxy-5,6-dihydro-2H-pyridine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
- 1-tert-butyl 3-methyl 4-(((trifluormethyl)sulfonyl)oxy)-5,6-dihydropyridine-1,3(2H)-dicarboxylate
- SCHEMBL951903
- SY324925
- MFCD20922021
- 1-(1,1-dimethylethyl) 3-methyl 4-{[(trifluoromethyl)sulfonyl]oxy}-5,6-dihydro-1,3(2H)-pyridinedicarboxylate
- 161491-25-4
- Methyl 1-Boc-4-[[(trifluoromethyl)sulfonyl]oxy]-1,2,5,6-tetrahydropyridine-3-carboxylate
- 1-tert-butyl 3-methyl 4-(trifluoromethanesulfonyloxy)-1,2,5,6-tetrahydropyridine-1,3-dicarboxylate
- 1-tert-Butyl3-methyl4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1,3(2H)-dicarboxylate
-
- Inchi: 1S/C13H18F3NO7S/c1-12(2,3)23-11(19)17-6-5-9(8(7-17)10(18)22-4)24-25(20,21)13(14,15)16/h5-7H2,1-4H3
- InChI Key: LQMZSVRCDYSUIJ-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1=C(C(=O)OC)CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 389.07560757g/mol
- Monoisotopic Mass: 389.07560757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 671
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 108Ų
1-tert-Butyl 3-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1,3(2H)-dicarboxylate Pricemore >>
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| Aaron | AR02939S-2.5g |
1-tert-butyl3-methyl4-(trifluoromethanesulfonyloxy)-1,2,5,6-tetrahydropyridine-1,3-dicarboxylate |
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| Aaron | AR02939S-5g |
1-tert-butyl3-methyl4-(trifluoromethanesulfonyloxy)-1,2,5,6-tetrahydropyridine-1,3-dicarboxylate |
161491-25-4 | 95% | 5g |
$2356.00 | 2025-02-17 | |
| Aaron | AR02939S-10g |
1-tert-butyl3-methyl4-(trifluoromethanesulfonyloxy)-1,2,5,6-tetrahydropyridine-1,3-dicarboxylate |
161491-25-4 | 95% | 10g |
$3485.00 | 2023-12-15 | |
| 1PlusChem | 1P02931G-50mg |
1-tert-butyl3-methyl4-(trifluoromethanesulfonyloxy)-1,2,5,6-tetrahydropyridine-1,3-dicarboxylate |
161491-25-4 | 95% | 50mg |
$202.00 | 2024-06-20 |
1-tert-Butyl 3-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1,3(2H)-dicarboxylate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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